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Compound of Interest

Compound Name: Thailanstatin D

Cat. No.: B12425147

Thailanstatin D, a potent anti-tumor agent, requires careful handling and disposal to ensure
the safety of laboratory personnel and to prevent environmental contamination. This guide
provides detailed procedures for the proper disposal of Thailanstatin D, in accordance with
available safety data.

Immediate Safety and Handling Precautions

Before handling Thailanstatin D, it is imperative to be familiar with its hazard profile. According
to its Safety Data Sheet (SDS), Thailanstatin D is classified as harmful if swallowed and very
toxic to aquatic life with long-lasting effects[1]. Therefore, engineering controls and personal
protective equipment (PPE) are crucial to minimize exposure.

Engineering Controls:

o Use only in areas with appropriate exhaust ventilation[1].

e Ensure an accessible safety shower and eye wash station are nearby[1].
Personal Protective Equipment (PPE):

o Eye Protection: Wear safety goggles with side-shields[1].

e Hand Protection: Use protective gloves|[1].

» Skin and Body Protection: Wear impervious clothing[1].
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o Respiratory Protection: A suitable respirator should be worn when handling the powder
form[1].

Thailanstatin D Disposal Procedure

The primary principle for the disposal of Thailanstatin D is to avoid its release into the
environment[1]. All waste containing Thailanstatin D must be treated as hazardous waste.

Step-by-Step Disposal Protocol:

o Collect Waste: Carefully collect all waste materials contaminated with Thailanstatin D,
including unused product, empty containers, and contaminated lab supplies (e.g., pipette
tips, gloves, bench paper).

o Contain Waste: Place all collected waste into a designated, leak-proof, and clearly labeled
hazardous waste container. The label should prominently display "Hazardous Waste" and
"Thailanstatin D".

» Store Waste: Store the hazardous waste container in a cool, well-ventilated area, away from
incompatible materials such as strong acids/alkalis and strong oxidizing/reducing agents[1].

» Arrange for Professional Disposal: Dispose of the contents and the container through an
approved waste disposal plant[1]. Contact your institution's Environmental Health and Safety
(EHS) department to arrange for professional disposal services. Do not dispose of
Thailanstatin D down the drain or in regular trash.

e Manage Spills: In the event of a spill, collect the spillage and dispose of it as hazardous
waste[1]. Wash the affected area thoroughly after handling[1].

Chemical and Physical Properties

A summary of the key chemical and physical properties of Thailanstatin D is provided in the
table below.
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Property Value Reference
Molecular Formula C28H41NOS8 [1]
Molecular Weight 519.63 g/mol [1]

CAS Number 1609105-89-6 [1]
Appearance No data available

Solubility No data available

-20°C (powder) or -80°C (in

Storage
solvent)

[1]

Thailanstatin D Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Thailanstatin D.

Disposal Procedure
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Thailanstatin D Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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